![molecular formula C16H24N4O3 B7681400 4-(acetamidomethyl)-N-(2-ethoxypyridin-3-yl)piperidine-1-carboxamide](/img/structure/B7681400.png)
4-(acetamidomethyl)-N-(2-ethoxypyridin-3-yl)piperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(acetamidomethyl)-N-(2-ethoxypyridin-3-yl)piperidine-1-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential in the field of medicinal chemistry. This compound is a piperidine derivative that has shown promising results in various studies related to drug discovery and development.
Mechanism of Action
The mechanism of action of 4-(acetamidomethyl)-N-(2-ethoxypyridin-3-yl)piperidine-1-carboxamide is not fully understood. However, studies have suggested that this compound may act by inhibiting certain enzymes or proteins that are involved in disease progression.
Biochemical and Physiological Effects
Studies have shown that this compound has various biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(acetamidomethyl)-N-(2-ethoxypyridin-3-yl)piperidine-1-carboxamide in lab experiments include its high potency and selectivity. However, the limitations of this compound include its low solubility and stability, which may affect its effectiveness in certain experiments.
Future Directions
There are various future directions for the use of 4-(acetamidomethyl)-N-(2-ethoxypyridin-3-yl)piperidine-1-carboxamide in scientific research. These include further studies to understand its mechanism of action, optimization of its synthesis method to improve its solubility and stability, and clinical trials to evaluate its potential as a therapeutic agent in the treatment of various diseases.
In conclusion, this compound is a promising compound that has shown potential in various scientific research applications. Further studies are needed to fully understand its mechanism of action and optimize its synthesis method for use in lab experiments and clinical trials.
Synthesis Methods
The synthesis of 4-(acetamidomethyl)-N-(2-ethoxypyridin-3-yl)piperidine-1-carboxamide involves the reaction of 1-(2-ethoxypyridin-3-yl)piperidine-4-carboxylic acid with acetic anhydride and sodium acetate. The reaction is carried out under reflux conditions in the presence of a catalyst. The resulting product is then purified using column chromatography to obtain the final compound.
Scientific Research Applications
The potential applications of 4-(acetamidomethyl)-N-(2-ethoxypyridin-3-yl)piperidine-1-carboxamide in scientific research are vast. Studies have shown that this compound has the potential to act as a therapeutic agent in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
Properties
IUPAC Name |
4-(acetamidomethyl)-N-(2-ethoxypyridin-3-yl)piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N4O3/c1-3-23-15-14(5-4-8-17-15)19-16(22)20-9-6-13(7-10-20)11-18-12(2)21/h4-5,8,13H,3,6-7,9-11H2,1-2H3,(H,18,21)(H,19,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTRPKCAKYOZIFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC=N1)NC(=O)N2CCC(CC2)CNC(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.